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Compound Name: Diphenyliodonium-2-carboxylate

Cat. No.: B187560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diphenyliodonium-2-carboxylate (DPI-2-C), a hypervalent iodine compound, has emerged

as a versatile reagent with significant applications in medicinal chemistry and drug

development. Primarily known as a precursor for benzyne and phenyl radicals in organic

synthesis, its utility extends to potential therapeutic applications stemming from its biological

activities.[1] This document provides a comprehensive overview of the applications of DPI-2-C

in medicinal chemistry, including its role as an inhibitor of NADPH oxidases (NOX), its potential

in anticancer therapy, and its use in drug delivery and radiolabeling. Detailed protocols for

relevant experimental procedures are also provided to facilitate further research and

development.

Physicochemical Properties and Synthesis
Diphenyliodonium-2-carboxylate is a stable, crystalline solid.[1] Its synthesis is well-

established and can be achieved through several methods. A common approach involves the

reaction of 2-iodobenzoic acid and benzene in the presence of an oxidizing agent like

potassium persulfate and sulfuric acid.[2]

Table 1: Physicochemical Properties of Diphenyliodonium-2-carboxylate Monohydrate
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Property Value Reference

CAS Number 96195-89-0 [3]

Molecular Formula C₁₃H₉IO₂·H₂O [3][4]

Molecular Weight 342.14 g/mol [3]

Appearance
White to almost white powder

or crystals
[3]

Purity ≥ 98% (by HPLC) [3]

Storage
Store at room temperature,

protected from light.
[3]

Applications in Medicinal Chemistry
Inhibition of NADPH Oxidases (NOX)
Diphenyliodonium (DPI) compounds are well-characterized as inhibitors of NADPH oxidases

(NOX), a family of enzymes responsible for the production of reactive oxygen species (ROS).

[5][6][7] While specific IC50 values for Diphenyliodonium-2-carboxylate are not widely

reported, data for the parent compound, diphenyleneiodonium (DPI), provide a strong

indication of its inhibitory potential. The inhibition of NOX enzymes has significant therapeutic

implications, as excessive ROS production is implicated in various pathologies, including

cardiovascular diseases, neurodegenerative disorders, and cancer.

Table 2: Inhibitory Activity (IC50) of Diphenyleneiodonium (DPI) against various NOX Isoforms

NOX Isoform IC50 Value (nM) Cell System Reference

NOX1 20 HEK293 cells [8]

NOX2 240 HEK293 cells [8]

NOX4 90 HEK293 cells [8]

NOX5 110 HEK293 cells [8]
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The mechanism of inhibition involves the binding of DPI to the flavin-containing domain of the

NOX enzyme, thereby blocking the electron transfer from NADPH to oxygen and preventing the

generation of superoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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